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Compound of Interest

Compound Name: Tristearin-13C3

Cat. No.: B1603631 Get Quote

This technical guide provides an in-depth overview of the chemical and physical properties of

Tristearin-13C3, a stable isotope-labeled triglyceride crucial for metabolic research. It is

intended for researchers, scientists, and drug development professionals who are utilizing

stable isotopes to trace lipid metabolism in vivo. This document outlines the key characteristics

of Tristearin-13C3, detailed experimental protocols for its use, and a visual representation of a

common experimental workflow.

Core Chemical and Physical Properties
Tristearin-13C3 is a synthetic form of tristearin where three carbon atoms in the glycerol

backbone or the fatty acid chains have been replaced with the stable isotope carbon-13. This

isotopic labeling allows for the precise tracking of its metabolic fate within a biological system

without the need for radioactive tracers. Its physical and chemical properties are largely similar

to its unlabeled counterpart, Tristearin.

Quantitative Data Summary
For ease of comparison, the following table summarizes the key quantitative data for

Tristearin-13C3 and its unlabeled form, Tristearin.
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Property Tristearin-13C3 Tristearin References

Synonyms

Glycerol tristearate-

13C3, Tristearin-

carboxyls-13C3

Glyceryl tristearate,

Trioctadecanoin
[1][2][3]

CAS Number 287100-84-9 555-43-1 [1][2][4]

Molecular Formula C₅₄¹³C₃H₁₁₀O₆ C₅₇H₁₁₀O₆ [1][4]

Molecular Weight 894.46 g/mol 891.48 g/mol [1][2][4]

Appearance
White to off-white

solid/powder

Colorless or white

odorless solid/powder
[1][4]

Melting Point 72-75 °C
55-74 °C

(polymorphic)
[1][4]

Boiling Point
Not specified, similar

to Tristearin
260 °C [3][5]

Solubility

Insoluble in water;

Soluble in organic

solvents like

chloroform and hot

ethanol.

Insoluble in water;

Soluble in alcohol,

chloroform, carbon

disulfide.

[5]

Isotopic Purity
Typically >98 atom %

13C
Not Applicable [2][6]

Chemical Purity Typically ≥98% ≥80% (GC) [2][6][7]

Storage
Recommended at

-20°C
Store at 0 - 8 °C [1][7][8]

Experimental Protocols: In Vivo Metabolic Tracing
Tristearin-13C3 is a valuable tracer for studying intestinal fat absorption and subsequent fatty

acid metabolism.[9][10] A common application is the ¹³C-Tristearin breath test, a non-invasive

method to assess fat malabsorption.[8][11][12] The following protocol is a synthesized

methodology based on established practices for stable isotope tracer studies.
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¹³C-Tristearin Breath Test for Fat Malabsorption
Assessment
Objective: To quantitatively assess the digestion and absorption of dietary fat by measuring the

appearance of ¹³CO₂ in expired breath after oral administration of Tristearin-13C3.

Materials:

Tristearin-13C3

Test Meal: A standardized liquid meal or a meal with a known fat content (e.g., two slices of

white bread with butter and chocolate spread).[13]

Breath collection bags or tubes

Isotope Ratio Mass Spectrometer (IRMS) or a compatible ¹³CO₂ analyzer

Procedure:

Subject Preparation: The subject should fast overnight (at least 8-12 hours) to ensure a

stable baseline ¹³CO₂/¹²CO₂ ratio.[8]

Baseline Breath Sample: Before administering the test meal, collect a baseline breath

sample to determine the natural abundance of ¹³CO₂ in the subject's breath.[13]

Tracer Administration:

Accurately weigh a dose of Tristearin-13C3. The exact dose may vary depending on the

specific protocol and analytical sensitivity, but a typical dose for human studies is in the

range of 200 µL of ¹³C-labeled triglyceride mixed with the meal.[8][11]

Thoroughly mix the Tristearin-13C3 with the standardized test meal.

The subject consumes the entire meal within a specified timeframe (e.g., 10-15 minutes).

Post-Dose Breath Sampling:
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Collect breath samples at regular intervals for several hours. A common schedule is every

30 minutes for the first 2 hours, and then hourly for up to 6 hours.[8][11]

For each time point, the subject should exhale normally into the collection device.

Sample Analysis:

Analyze the collected breath samples for their ¹³CO₂/¹²CO₂ isotope ratio using an Isotope

Ratio Mass Spectrometer (IRMS).

The results are typically expressed as the delta over baseline (DOB) or the percentage of

the administered ¹³C dose recovered per hour (% dose/h).[12]

Data Interpretation:

A lower-than-normal excretion of ¹³CO₂ in the breath over the collection period is indicative

of fat malabsorption, as the labeled fatty acids from Tristearin-13C3 were not efficiently

absorbed and metabolized.[8][11]

The cumulative percentage dose recovery (cPDR) over the entire study period can be

calculated to provide a quantitative measure of fat absorption.[8]

Mandatory Visualization
The following diagram illustrates the experimental workflow of the ¹³C-Tristearin breath test.
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Workflow of the ¹³C-Tristearin Breath Test.

This guide provides a foundational understanding of Tristearin-13C3 and its application in

metabolic research. For specific research questions and in-depth experimental design,

consulting primary literature and established protocols is highly recommended. The use of

stable isotope tracers like Tristearin-13C3 continues to be a powerful tool in elucidating the

complexities of lipid metabolism and its role in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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